Cas no 946382-58-7 (N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 946382-58-7
• MF: C₁₄H₂₂N₄O₃
• MW: 294.349483013153
• CID: 6098961
• PubChem ID: 16886592
• Update Time: 2025-10-28

N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• N-(1,2-oxazol-3-yl)-N'-{[1-(propan-2-yl)piperidin-4-yl]methyl}ethanediamide
• N1-((1-isopropylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide
• AKOS024489411
• 946382-58-7
• F5016-0107
• N'-(1,2-oxazol-3-yl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide

• Inchi： 1S/C14H22N4O3/c1-10(2)18-6-3-11(4-7-18)9-15-13(19)14(20)16-12-5-8-21-17-12/h5,8,10-11H,3-4,6-7,9H2,1-2H3,(H,15,19)(H,16,17,20)
• InChI Key： YPKYBAXLYYLZGJ-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CON=1)=O)NCC1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 294.16919058g/mol
• Monoisotopic Mass: 294.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.5Ų

Additional information on N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide

N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946382-58-7): A Comprehensive Overview

N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946382-58-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of oxazoles and piperidines, which are known for their diverse biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide is characterized by a central ethanediamide moiety flanked by an oxazole ring and a substituted piperidine ring. The oxazole ring, specifically the 1,2-isomer, is a five-membered heterocyclic compound with one oxygen and one nitrogen atom. The piperidine ring is a six-membered heterocyclic amine that is substituted at the 4-position with a methyl group attached to a propan-2-yl (isopropyl) moiety. This unique structural arrangement confers specific chemical and biological properties to the compound.

The synthesis of N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide typically involves multi-step processes that include the formation of the oxazole ring and the piperidine ring, followed by their coupling through the ethanediamide linker. One common synthetic route involves the reaction of an appropriate oxazole derivative with a substituted piperidine in the presence of coupling reagents such as HATU or EDC·HCl. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

In terms of biological activity, N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide has been investigated for its potential as a modulator of various biological targets. Recent studies have shown that this compound exhibits significant activity as an antagonist of specific G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling pathways. For instance, it has been reported to exhibit potent antagonistic effects on serotonin receptors (5-HT receptors), which are implicated in various neurological disorders such as depression and anxiety.

Moreover, N-(1,2-oxazol-3-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to further investigate the safety and efficacy of N-(1,2-oxazol-3-y l)-N'-{1-(propan - 2 - yl )pip er idin - 4 - ylm ethy l}et haned iam ide in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.

In addition to its therapeutic applications, N-(1,2-o xazo l - 3 - yl ) - N' - { 1 - ( pro pan - 2 - yl )pip er idin - 4 - ylm ethy l}et haned iam ide has also been studied for its potential use as a research tool in understanding the mechanisms underlying receptor-mediated signaling pathways. Its ability to selectively modulate specific receptors makes it a valuable probe for elucidating the roles of these receptors in physiological and pathological processes.

Despite its promising properties, it is important to note that further research is needed to fully understand the mechanisms of action and potential side effects of N -( 1 , 2 - o xazo l - 3 - yl ) - N' - { 1 - ( pro pan - 2 - yl )pip er idin - 4 - ylm ethy l}et haned iam ide. Ongoing studies are focused on optimizing its pharmacological properties through structural modifications and evaluating its long-term safety in preclinical models.

In conclusion, N -( 1 , 2 - o xazo l - 3 - yl ) - N' - { 1 - ( pro pan - 2 - yl )pip er idin - 4 - ylm ethy l}et haned iam ide (CAS No. 946382-58-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and selective receptor modulation make it an intriguing subject for further investigation in both academic research and pharmaceutical development.